(4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1H-indol-3-yl)methanone

• IUPAC Name: [4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-(1H-indol-3-yl)methanone
• InChI: InChI=1S/C19H23N5O3S/c1-13-18(14(2)22-21-13)28(26,27)24-9-5-8-23(10-11-24)19(25)16-12-20-17-7-4-3-6-15(16)17/h3-4,6-7,12,20H,5,8-11H2,1-2H3,(H,21,22)
• InChI Key: XEJWEBPWTFRZOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C19H23N5O3S
• Molecular Weight: 401.5 g/mol

Description

(4-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1H-indol-3-yl)methanone is a useful research compound. Its molecular formula is C19H23N5O3S and its molecular weight is 401.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Studies have focused on synthesizing and analyzing the structure of compounds with similar chemical features, highlighting the diverse synthetic pathways and structural characterizations. For example, the synthesis and characterization of novel N-phenylpyrazolyl aryl methanones derivatives, which include arylthio/sulfinyl/sulfonyl groups, have been explored. These compounds are synthesized through multi-step reactions and characterized by various spectroscopic techniques. Some of these derivatives exhibit favorable herbicidal and insecticidal activities, indicating their potential utility in agricultural applications (Wang et al., 2015).

Biological Activities

Several studies have investigated the antimicrobial and anticancer activities of pyrazole derivatives. For instance, a series of 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone and related compounds were synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Some of these compounds displayed higher anticancer activity than doxorubicin, a reference drug, alongside good to excellent antimicrobial activity (Hafez et al., 2016).

Chemical Properties and Applications

Research has also delved into the chemical properties and applications of compounds with similar structures, focusing on their synthesis routes, reactivity, and potential applications in various fields, such as organic synthesis and material science. The synthesis of dimethyl sulfomycinamate, a compound related to thiopeptide antibiotics, through a multi-step process highlights the intricate synthetic strategies employed in developing complex molecules with potential therapeutic applications (Bagley et al., 2005).

Sensor Development and Analytical Applications

Some studies have explored the development of colorimetric and fluorescent sensors based on pyrazole derivatives for detecting metal ions, showcasing the utility of these compounds in analytical chemistry and environmental monitoring. For instance, a Schiff base derived from antipyrine demonstrated colorimetric response towards Fe3+ and fluorescence "turn-on" behavior towards Al3+, indicating its potential as a dual-function sensor for metal ion detection (Soufeena & Aravindakshan, 2019).